molecular formula C24H34N4O3 B2596529 N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide CAS No. 872861-10-4

N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

Cat. No. B2596529
CAS RN: 872861-10-4
M. Wt: 426.561
InChI Key: PVOKNFOXTIMGGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C24H34N4O3 and its molecular weight is 426.561. The purity is usually 95%.
BenchChem offers high-quality N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Infective Agent Development

The structure of “F2001-0681” suggests it could be used in the development of anti-infective agents. Heterocyclic compounds containing nitrogen and oxygen, such as oxadiazoles, have been synthesized for their anti-bacterial, anti-viral, and anti-leishmanial activities . The compound’s ability to act as a hydrogen bond acceptor due to the electronegativities of nitrogen and oxygen atoms makes it a candidate for creating new anti-infective drugs.

Tuberculosis Treatment Research

Given the global impact of tuberculosis, research into new treatment options is critical. The compound’s potential to form heterocyclic scaffolds could be beneficial in creating drugs against Mycobacterium tuberculosis . Its structural complexity might allow it to target the microorganism’s complex genomic structure, which is a challenge in current treatment regimens.

Malaria Drug Synthesis

The fight against malaria, caused by Plasmodium falciparum , could benefit from the synthesis of new chemical entities using “F2001-0681” as a base. Its heterocyclic core could be modified to enhance activity against the malaria parasite, addressing the need for more effective treatments .

Advancements in Pharmaceutical Chemistry

“F2001-0681” could be pivotal in the synthesis of imidazoles, which are key components in functional molecules used in pharmaceuticals . The compound’s structure may allow for regiocontrolled synthesis, leading to the creation of novel drugs with specific therapeutic effects.

Agrochemical Research

The structural versatility of “F2001-0681” means it could be used to develop new agrochemicals. Its potential to form imidazoles, which are used in agrochemicals, could lead to the creation of products that are more effective and environmentally friendly .

Functional Material Innovation

Lastly, “F2001-0681” could contribute to the field of functional materials. Its ability to form imidazoles, which are utilized in optical applications and catalysis, could lead to the development of new materials with unique properties for industrial applications .

Mechanism of Action

properties

IUPAC Name

N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H34N4O3/c1-3-26(4-2)14-10-13-25-24(31)23(30)20-17-28(21-12-7-6-11-19(20)21)18-22(29)27-15-8-5-9-16-27/h6-7,11-12,17H,3-5,8-10,13-16,18H2,1-2H3,(H,25,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVOKNFOXTIMGGY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CCCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H34N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.